Cas no 61837-53-4 (1,2,4-Benzenetricarboxylic acid, 5-nitro-)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 5-nitro-
• CAS No: 61837-53-4
• MF: C₉H₅NO₈
• MW: 255.137902975082
• CID: 464980
• PubChem ID: 16638232
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylic acid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, 5-nitro-
• 5-nitrobenzene-1,2,4-tricarboxylic acid
• SCHEMBL11241523
• 61837-53-4
• DTXSID30586261
• AKOS000278160

• Inchi： 1S/C9H5NO8/c11-7(12)3-1-5(9(15)16)6(10(17)18)2-4(3)8(13)14/h1-2H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： KIJSTVJEIVFGEV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C(=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.00145
• Monoisotopic Mass: 255.00151612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 155.04